Cas no 1603412-45-8 (2-(2-cyclobutylphenyl)ethan-1-ol)

• Product Name: 2-(2-cyclobutylphenyl)ethan-1-ol
• CAS No: 1603412-45-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5898557
• PubChem ID: 114605751
• Update Time: 2025-10-30

2-(2-cyclobutylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-cyclobutyl-
• 2-(2-cyclobutylphenyl)ethan-1-ol
• 1603412-45-8
• EN300-1634961

• Inchi： 1S/C12H16O/c13-9-8-11-4-1-2-7-12(11)10-5-3-6-10/h1-2,4,7,10,13H,3,5-6,8-9H2
• InChI Key： RQOBAVRNVHVQIZ-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=CC=C1C1CCC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 292.4±9.0 °C(Predicted)
• pka: 14.86±0.10(Predicted)

Additional information on 2-(2-cyclobutylphenyl)ethan-1-ol

Recent Advances in the Study of 2-(2-Cyclobutylphenyl)ethan-1-ol (CAS: 1603412-45-8) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 2-(2-cyclobutylphenyl)ethan-1-ol (CAS: 1603412-45-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutylphenyl core and ethanol side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

The synthesis of 2-(2-cyclobutylphenyl)ethan-1-ol has been optimized through several innovative approaches. A recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthetic route that minimizes by-products and enhances purity. The method involves a palladium-catalyzed cyclization followed by a reduction step, achieving an overall yield of 85%. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(2-cyclobutylphenyl)ethan-1-ol exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been shown to selectively target the serotonin receptor subtype 5-HT2A, which is implicated in various neurological and psychiatric disorders. In vitro assays demonstrated a binding affinity (Ki) of 12 nM, suggesting its potential as a lead compound for the development of novel therapeutics for conditions such as depression and schizophrenia.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of 2-(2-cyclobutylphenyl)ethan-1-ol. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings position the molecule as a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-(2-cyclobutylphenyl)ethan-1-ol as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, which may limit its efficacy in vivo. Current research efforts are focused on structural modifications to improve its metabolic stability and enhance its therapeutic profile. For instance, the introduction of fluorine atoms at specific positions has been shown to prolong the half-life of the compound in animal models.

In conclusion, 2-(2-cyclobutylphenyl)ethan-1-ol (CAS: 1603412-45-8) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing research. Future studies should aim to address the current limitations and explore its full therapeutic potential, paving the way for the development of novel drugs targeting a range of diseases.